Cas no 1609395-39-2 (1-(3-methoxyphenyl)-3-methyl-2-piperazinone hydrochloride)
1-(3-methoxyphenyl)-3-methyl-2-piperazinone hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 1-(3-methoxyphenyl)-3-methyl-2-piperazinone hydrochloride
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- Inchi: 1S/C12H16N2O2.ClH/c1-9-12(15)14(7-6-13-9)10-4-3-5-11(8-10)16-2;/h3-5,8-9,13H,6-7H2,1-2H3;1H
- InChI Key: VNXLUVAMEJNAQV-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC(OC)=C2)CCNC(C)C1=O.[H]Cl
1-(3-methoxyphenyl)-3-methyl-2-piperazinone hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M226755-50mg |
1-(3-Methoxyphenyl)-3-methyl-2-piperazinone Hydrochloride |
1609395-39-2 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M226755-100mg |
1-(3-Methoxyphenyl)-3-methyl-2-piperazinone Hydrochloride |
1609395-39-2 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M226755-500mg |
1-(3-Methoxyphenyl)-3-methyl-2-piperazinone Hydrochloride |
1609395-39-2 | 500mg |
$ 80.00 | 2022-06-04 |
1-(3-methoxyphenyl)-3-methyl-2-piperazinone hydrochloride Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 1-(3-methoxyphenyl)-3-methyl-2-piperazinone hydrochloride
Introduction to 1-(3-methoxyphenyl)-3-methyl-2-piperazinone hydrochloride (CAS No. 1609395-39-2)
1-(3-methoxyphenyl)-3-methyl-2-piperazinone hydrochloride, identified by its CAS number 1609395-39-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine derivative class, which is well-known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methoxy group on the phenyl ring and the piperazinone core, contribute to its unique chemical properties and biological interactions.
The hydrochloride salt form of 1-(3-methoxyphenyl)-3-methyl-2-piperazinone hydrochloride enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and pharmaceutical formulations. This solubility advantage is crucial for drug delivery systems, where bioavailability and stability are critical factors. The compound’s molecular structure also suggests potential interactions with biological targets such as enzymes and receptors, which are key considerations in drug design.
In recent years, there has been a growing interest in piperazine derivatives due to their broad spectrum of biological activities. Research has demonstrated that these compounds can exhibit properties ranging from anti-inflammatory to antimicrobial effects. The specific substitution pattern in 1-(3-methoxyphenyl)-3-methyl-2-piperazinone hydrochloride may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.
One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. Studies have shown that piperazine-based molecules can modulate various signaling pathways involved in diseases such as neurological disorders, cancer, and infectious diseases. The methoxy group on the phenyl ring may enhance binding affinity to certain biological targets, while the piperazinone moiety could influence metabolic stability and bioavailability.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(3-methoxyphenyl)-3-methyl-2-piperazinone hydrochloride and biological targets. These computational approaches have allowed researchers to predict binding affinities, identify potential drug-like properties, and optimize molecular structures for improved efficacy. Such methodologies are essential for accelerating the drug discovery process and bringing new treatments to market more efficiently.
The synthesis of 1-(3-methoxyphenyl)-3-methyl-2-piperazinone hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methoxy group and the formation of the piperazinone ring are critical steps that must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for industrial applications.
From a regulatory perspective, the development of new pharmaceutical compounds like 1-(3-methoxyphenyl)-3-methyl-2-piperazinone hydrochloride must adhere to stringent guidelines set by global health authorities. These regulations ensure that drugs are safe, effective, and quality-controlled before they reach patients. Compliance with Good Manufacturing Practices (GMP) and other regulatory standards is paramount to maintaining public trust and ensuring therapeutic success.
The future prospects of 1-(3-methoxyphenyl)-3-methyl-2-piperazinone hydrochloride are promising, with ongoing research exploring its potential applications in various therapeutic areas. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be crucial in translating laboratory findings into clinical therapies. As our understanding of biological mechanisms continues to evolve, compounds like this may play a pivotal role in addressing unmet medical needs.
In conclusion, 1-(3-methoxyphenyl)-3-methyl-2-piperazinone hydrochloride (CAS No. 1609395-39-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential biological activities, make it a valuable compound for further research and development. As scientific knowledge progresses, this molecule may contribute to the discovery of new treatments that improve human health worldwide.
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